Cas no 409345-29-5 (JNJ16259685)

JNJ16259685 is a selective and potent non-competitive antagonist of the metabotropic glutamate receptor subtype 1 (mGluR1). It exhibits high affinity and specificity for mGluR1, making it a valuable tool for studying glutamate-mediated neurotransmission in neurological research. Its non-competitive binding mechanism allows for precise modulation of receptor activity without interfering with endogenous ligand binding. JNJ16259685 has demonstrated utility in preclinical studies investigating conditions such as neuropathic pain, anxiety, and cerebellar function. The compound's stability and selectivity contribute to its reliability in both in vitro and in vivo applications, supporting its use in elucidating mGluR1's role in CNS physiology and pathology.
JNJ16259685 structure
JNJ16259685 structure
Product Name:JNJ16259685
CAS No:409345-29-5
MF:C20H23NO3
MW:325.401525735855
MDL:MFCD08690525
CID:825816
Update Time:2025-05-20

JNJ16259685 Chemical and Physical Properties

Names and Identifiers

    • (3,4-DIHYDRO-2H-PYRANO[2,3-B]QUINOLIN-7-YL)-(CIS-4-METHOXYCYCLOHEXYL)-METHANONE
    • 3,4-dihydro-2H-pyrano[2,3-b]quinolin-7-yl-(4-methoxycyclohexyl)methanone
    • Anti-PIKFyve
    • HMS3268N12
    • JNJ 16259685
    • JNJ16259685
    • MDL: MFCD08690525
    • Inchi: 1S/C20H23NO3/c1-23-17-7-4-13(5-8-17)19(22)14-6-9-18-16(11-14)12-15-3-2-10-24-20(15)21-18/h6,9,11-13,17H,2-5,7-8,10H2,1H3
    • InChI Key: QOTAQTRFJWLFCR-UHFFFAOYSA-N
    • SMILES: O(C)C1CCC(C(C2=CC=C3C(C=C4C(=N3)OCCC4)=C2)=O)CC1

Computed Properties

  • Exact Mass: 325.16800

Experimental Properties

  • PSA: 48.42000
  • LogP: 3.94770

JNJ16259685 Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

JNJ16259685 Pricemore >>

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Additional information on JNJ16259685

Compound CAS No. 409345-29-5: JNJ16259685

JNJ16259685 is a compound with the CAS registry number 409345-29-5, representing a significant advancement in the field of chemical synthesis and pharmaceutical development. This compound has garnered attention due to its unique structural properties and potential applications in various industries, particularly in the medical and biotechnological sectors. Recent studies have highlighted its role in addressing complex biological challenges, making it a subject of intense research interest.

The structural composition of JNJ16259685 is characterized by its intricate molecular architecture, which includes a combination of functional groups that contribute to its reactivity and stability. Researchers have utilized advanced spectroscopic techniques to elucidate its molecular geometry, revealing insights into its potential interactions with biological systems. These findings have been instrumental in understanding its behavior in different environments, paving the way for innovative applications.

One of the most promising areas of exploration for JNJ16259685 is its application in drug development. Recent studies have demonstrated its ability to modulate key cellular pathways, suggesting its potential as a therapeutic agent in treating various diseases. For instance, investigations into its interaction with specific enzymes have revealed its capacity to inhibit or enhance enzymatic activity, which could be harnessed for developing novel medications.

In addition to its pharmaceutical applications, JNJ16259685 has also shown promise in the field of materials science. Its unique chemical properties make it a candidate for use in the synthesis of advanced materials, such as polymers and composites. Researchers are exploring its potential as a building block for creating materials with enhanced mechanical and thermal properties, which could find applications in aerospace, automotive industries, and beyond.

The synthesis of JNJ16259685 involves a multi-step process that requires precision and expertise. Chemists have developed efficient synthetic routes that minimize waste and optimize yields, ensuring that the compound can be produced on a larger scale if needed. These advancements in synthetic methodology have been critical in making JNJ16259685 more accessible for research and development purposes.

Recent breakthroughs in computational chemistry have further enhanced our understanding of JNJ16259685's properties. By employing molecular modeling techniques, researchers can predict how this compound interacts with other molecules at an atomic level. This computational approach has significantly accelerated the discovery process, allowing scientists to design more effective compounds with tailored functionalities.

Moreover, the environmental impact of JNJ16259685 has been a topic of interest among researchers. Studies are being conducted to assess its biodegradability and toxicity levels, ensuring that its use does not pose risks to ecosystems or human health. These efforts align with global initiatives aimed at promoting sustainable chemistry practices and reducing environmental footprints.

In conclusion, JNJ16259685 (CAS No. 409345-29-5) represents a cutting-edge compound with vast potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in research methodologies, position it as a key player in driving innovation within the scientific community. As ongoing studies continue to uncover new insights into its capabilities, JNJ1625968

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